Cas no 2147485-45-6 (4-(4-chloro-3-methoxyphenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(4-chloro-3-methoxyphenyl)-1,3-thiazol-2-amine
• CAS No: 2147485-45-6
• MF: C₁₀H₉ClN₂OS
• MW: 240.709259748459
• CID: 6273736
• PubChem ID: 165703173
• Update Time: 2025-11-06

4-(4-chloro-3-methoxyphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-3-methoxyphenyl)-1,3-thiazol-2-amine
• 2147485-45-6
• EN300-1976729

• Inchi： 1S/C10H9ClN2OS/c1-14-9-4-6(2-3-7(9)11)8-5-15-10(12)13-8/h2-5H,1H3,(H2,12,13)
• InChI Key： GNGPXNKRVKJWRO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C1=CSC(N)=N1

Computed Properties

• Exact Mass: 240.0124118g/mol
• Monoisotopic Mass: 240.0124118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.4Ų

Additional information on 4-(4-chloro-3-methoxyphenyl)-1,3-thiazol-2-amine

Comprehensive Analysis of 4-(4-chloro-3-methoxyphenyl)-1,3-thiazol-2-amine (CAS No. 2147485-45-6): Properties, Applications, and Industry Insights

The compound 4-(4-chloro-3-methoxyphenyl)-1,3-thiazol-2-amine (CAS No. 2147485-45-6) is a specialized thiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. Characterized by a chloro-methoxyphenyl moiety attached to a thiazol-2-amine core, this molecule exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₀H₉ClN₂OS, and precise molecular weight of 240.71 g/mol underscore its potential for targeted applications.

In recent years, the demand for heterocyclic compounds like 4-(4-chloro-3-methoxyphenyl)-1,3-thiazol-2-amine has surged, driven by their role in drug discovery and material science. Researchers frequently search for "thiazole amine derivatives" or "chloro-methoxyphenyl compounds" to explore their bioactivity, particularly in antimicrobial and anti-inflammatory contexts. The compound’s structural analogs have shown promise in modulating enzyme pathways, a topic trending in AI-driven drug design platforms.

The synthesis of CAS No. 2147485-45-6 typically involves multi-step reactions, including cyclization and functional group modifications. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity (>98%), a critical factor for industrial-scale production. Notably, its solubility in organic solvents like DMSO and ethanol facilitates its use in formulation studies, a common query among formulation scientists.

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Environmental and regulatory considerations are increasingly shaping discussions around 4-(4-chloro-3-methoxyphenyl)-1,3-thiazol-2-amine. While not classified as hazardous, its ecological impact is under scrutiny, mirroring broader trends in green chemistry. Innovations in catalytic synthesis and waste reduction methods are pivotal to meeting sustainability goals, a hot topic in 2024.

In conclusion, 4-(4-chloro-3-methoxyphenyl)-1,3-thiazol-2-amine exemplifies the intersection of chemical innovation and industrial demand. Its adaptability across sectors—from pharmaceutical intermediates to agrochemical adjuvants—positions it as a compound of enduring scientific and commercial value. Future research may explore its structure-activity relationships further, leveraging computational modeling tools to unlock new applications.